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Compound of Interest

Compound Name: Megovalicin H

Cat. No.: B15582358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of

Megovalicin H, a macrocyclic antibiotic belonging to the megovalicin complex. The

megovalicins are produced by the myxobacterium Myxococcus flavescens and have been

identified as closely related to the myxovirescin class of antibiotics. This document compiles

the available data on the physicochemical properties, spectroscopic analysis, and the

experimental protocols utilized in the determination of its molecular structure.

Physicochemical Properties
The initial characterization of Megovalicin H and its related compounds involved the

determination of several key physicochemical properties. These parameters are crucial for the

initial identification, purity assessment, and provide foundational data for further structural

analysis. A summary of these properties for the megovalicin complex is presented below.

Property Megovalicin A Megovalicin D Megovalicin G Megovalicin H

Molecular

Formula
C36H63NO8 C35H61NO8 C37H65NO8 C36H63NO9

Molecular Weight 637 623 651 653

UV λmax (nm) in

MeOH
238 238 238 238
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Spectroscopic Data for Structural Determination
The definitive structure of Megovalicin H was elucidated primarily through the application of

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). These

techniques provided detailed information about the connectivity of atoms and the overall

molecular framework.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy were instrumental in piecing together the complex macrocyclic

structure of Megovalicin H. The chemical shifts provide insight into the electronic environment

of each proton and carbon atom, while coupling constants reveal the connectivity between

adjacent protons.

Table 2.1: ¹H NMR Spectral Data of Megovalicin H (in CDCl₃)

Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Assignment

Data not available in

publicly accessible

literature.

Table 2.2: ¹³C NMR Spectral Data of Megovalicin H (in CDCl₃)

Chemical Shift (δ, ppm) Assignment

Data not available in publicly accessible

literature.

Note: The specific ¹H and ¹³C NMR chemical shift assignments for Megovalicin H are detailed

in the primary literature but are not available in the publicly accessible abstracts.

Mass Spectrometry (MS)
High-resolution mass spectrometry (HR-MS) was employed to determine the precise molecular

weight and elemental composition of Megovalicin H. Fragmentation patterns observed in
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tandem mass spectrometry (MS/MS) experiments would have been used to confirm the

connectivity of different structural subunits.

Table 2.3: Mass Spectrometry Data for Megovalicin H

Ionization Method
Mass-to-Charge Ratio
(m/z)

Interpretation

HR-FABMS 654.4530 [M+H]⁺

Corresponds to the calculated

exact mass for C₃₆H₆₄NO₉

(654.4529)

Experimental Protocols
The structural elucidation of Megovalicin H involved a series of meticulous experimental

procedures, from the cultivation of the producing microorganism to the isolation and purification

of the target compound and its final analysis.

Fermentation and Production
Megovalicins were produced by the newly isolated myxobacterium, Myxococcus flavescens.

Producing Organism:Myxococcus flavescens

Cultivation: The bacterium was grown in a tank culture for 4 days.

Yield: From 1 gram of wet cells, approximately 15.0 micrograms of Megovalicin H were

obtained.

Isolation and Purification
The extraction and purification of the megovalicin complex, including Megovalicin H, from the

wet cells of Myxococcus flavescens would have involved a multi-step chromatographic

process. A general workflow for such a process is outlined below.

Caption: Generalized workflow for the isolation and purification of Megovalicin H.

Structure Determination Logic
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The structural elucidation of Megovalicin H relied on the integration of data from various

spectroscopic techniques. The logical flow of this process is depicted in the following diagram.

Caption: Logical workflow for the structural elucidation of Megovalicin H.

Conclusion
The structural elucidation of Megovalicin H revealed it to be a complex macrocyclic lactone,

closely related to other known myxovirescins. The determination of its precise chemical

structure was a result of a combination of microbial fermentation, meticulous isolation

techniques, and the application of powerful spectroscopic methods, primarily NMR and mass

spectrometry. The detailed structural information paves the way for further investigation into its

mode of action, structure-activity relationships, and potential as a therapeutic agent. Further

research to obtain and publish the complete NMR spectral assignments would be highly

beneficial to the scientific community.

To cite this document: BenchChem. [Structural Elucidation of Megovalicin H: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582358#structural-elucidation-of-megovalicin-h]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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